1-Bromoethynyl-3-chlorobenzene
Overview
Description
1-Bromoethynyl-3-chlorobenzene is a useful research compound. Its molecular formula is C8H4BrCl and its molecular weight is 215.47 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dissociative Electron Attachment (DEA) Studies : A study on DEA to 1-bromo-3-chlorobenzene revealed the formation of fragment anions Cl− and Br−, with a pronounced temperature effect on these ion yields. This insight is crucial for understanding the electron attachment processes and could be relevant in fields like mass spectrometry or molecular physics (Mahmoodi-Darian et al., 2010).
Solubility Studies : Another research focused on the solubility of 1-(3-Bromopropoxy)-4-chlorobenzene in aqueous ethanol mixtures, which is important for the purification of this compound through crystallization, especially in pharmaceutical manufacturing (Jiang et al., 2013).
Phase Change Material Research : Research on chlorobenzene and bromobenzene mixtures has shown their potential as phase change materials for cold storage applications, particularly for precise temperature control between −31 and −45 °C (Michaud et al., 1996).
Electrochemical Synthesis Applications : A study demonstrated the electrochemical synthesis of organoantimony compounds using chlorobenzene. This finding can be applied in synthesizing coordination compounds and might be significant in materials science and electrochemistry (Rala, 2019).
Spectroscopic Analysis : The PCM/TD-DFT analysis of a compound similar to 1-bromoethynyl-3-chlorobenzene, 1-bromo-2,3-dichlorobenzene, provided insights into its electronic and structural aspects, which is valuable in fields like molecular spectroscopy and material sciences (Arivazhagan et al., 2013).
Properties
IUPAC Name |
1-(2-bromoethynyl)-3-chlorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrCl/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHQFKKWAFNMAJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C#CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrCl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.47 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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